Cas no 2225154-42-5 (2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid)

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid is a boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The trifluoromethyl and methyl substituents enhance its reactivity and stability, making it valuable in pharmaceutical and agrochemical research. Its pyridine core facilitates coordination with transition metals, improving catalytic efficiency. The boronic acid group enables selective coupling with aryl or vinyl halides, offering versatility in constructing complex heterocyclic frameworks. This compound is particularly useful in synthesizing fluorinated compounds, where the trifluoromethyl group imparts desirable metabolic stability and lipophilicity. High purity and consistent performance make it a reliable reagent for advanced synthetic applications.
2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid structure
2225154-42-5 structure
Product Name:2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
CAS No:2225154-42-5
MF:C7H7BF3NO2
MW:204.94
CID:5143687
PubChem ID:72213976
Update Time:2025-10-31

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
    • SMNYBZRQYASFJL-UHFFFAOYSA-N
    • (2-Methyl-6-(trifluoromethyl)pyridin-4-yl)boronic acid
    • AB74881
    • 2225154-42-5
    • DB-400491
    • B-[2-Methyl-6-(trifluoromethyl)-4-pyridinyl]boronic acid
    • [2-METHYL-6-(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID
    • Inchi: 1S/C7H7BF3NO2/c1-4-2-5(8(13)14)3-6(12-4)7(9,10)11/h2-3,13-14H,1H3
    • InChI Key: SMNYBZRQYASFJL-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C(F)(F)F)=CC(B(O)O)=C1

Computed Properties

  • Exact Mass: 205.0521931g/mol
  • Monoisotopic Mass: 205.0521931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M903700-5mg
2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
2225154-42-5 95%
5mg
¥898.20 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M903700-25mg
2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
2225154-42-5 95%
25mg
¥2,970.00 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M903700-100mg
2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
2225154-42-5 95%
100mg
¥8,280.00 2022-01-12

Additional information on 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid

Recent Advances in the Application of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid (CAS: 2225154-42-5) in Chemical Biology and Pharmaceutical Research

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid (CAS: 2225154-42-5) has emerged as a pivotal compound in recent chemical biology and pharmaceutical research. This boronic acid derivative is increasingly recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, particularly in drug discovery and development. The trifluoromethyl and boronic acid functional groups confer unique reactivity and stability, making this compound a valuable building block for the construction of pharmacologically active molecules.

Recent studies have highlighted the role of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid in the synthesis of novel kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the ability to efficiently modify the pyridine core with various substituents has enabled the rapid exploration of structure-activity relationships (SAR). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this boronic acid in the synthesis of potent and selective JAK2 inhibitors, showcasing its versatility in medicinal chemistry applications.

In addition to its applications in small molecule drug discovery, 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid has found utility in the development of positron emission tomography (PET) radiotracers. The incorporation of fluorine-18 at the trifluoromethyl position has been explored as a strategy for creating novel imaging agents for neurological disorders. A recent preclinical study reported in ACS Chemical Neuroscience utilized this approach to develop a PET tracer for imaging neuroinflammation, demonstrating the compound's potential in diagnostic applications.

The stability and reactivity of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid have also been the subject of mechanistic investigations. Advanced computational studies have provided insights into the electronic effects of the trifluoromethyl group on the boronic acid's reactivity in cross-coupling reactions. These findings, published in Organometallics (2024), have important implications for reaction optimization and the design of new boronic acid derivatives with enhanced properties.

From a synthetic chemistry perspective, recent innovations have focused on improving the scalability and sustainability of producing 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid. Green chemistry approaches, including continuous flow processes and catalyst recycling systems, have been successfully applied to its synthesis, as detailed in a 2024 Green Chemistry publication. These advances address the growing demand for this building block while minimizing environmental impact.

Looking forward, the unique properties of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid position it as a key player in several emerging areas of pharmaceutical research. Its potential applications in targeted protein degradation (PROTACs) and covalent inhibitor design are currently under investigation, with preliminary results suggesting promising avenues for therapeutic development. As research continues to uncover new applications for this versatile compound, its importance in chemical biology and drug discovery is expected to grow significantly in the coming years.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent